Cas no 94113-47-0 (3,3-Dimethyl-1,5-dioxacycloundecane-6,11-dione)

• Product Name: 3,3-Dimethyl-1,5-dioxacycloundecane-6,11-dione
• CAS No: 94113-47-0
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• MDL: MFCD00144875
• CID: 810077
• Update Time: 2025-05-28

3,3-Dimethyl-1,5-dioxacycloundecane-6,11-dione Chemical and Physical Properties

Names and Identifiers

• 1,5-Dioxacycloundecane-6,11-dione,3,3-dimethyl-
• 3,3-Dimethyl-1,5-dioxacycloundecane-6,11-dione

• MDL： MFCD00144875
• Inchi： 1S/C11H18O4/c1-11(2)7-14-9(12)5-3-4-6-10(13)15-8-11/h3-8H2,1-2H3
• InChI Key： YXVYDRRQLYLXJF-UHFFFAOYSA-N
• SMILES： O1C(CCCCC(=O)OCC(C)(C)C1)=O

Additional information on 3,3-Dimethyl-1,5-dioxacycloundecane-6,11-dione

Recent Advances in the Study of 3,3-Dimethyl-1,5-dioxacycloundecane-6,11-dione (CAS: 94113-47-0)

The compound 3,3-Dimethyl-1,5-dioxacycloundecane-6,11-dione (CAS: 94113-47-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This macrocyclic lactone derivative has shown promising potential in various therapeutic applications, particularly due to its unique structural properties and biological activity. Recent studies have focused on its synthesis, mechanism of action, and potential applications in drug development.

One of the key breakthroughs in the synthesis of 3,3-Dimethyl-1,5-dioxacycloundecane-6,11-dione involves the use of advanced catalytic methods to improve yield and purity. Researchers have reported a novel enzymatic approach that significantly reduces the formation of by-products, making the process more efficient and environmentally friendly. This development is crucial for scaling up production for preclinical and clinical studies.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 3,3-Dimethyl-1,5-dioxacycloundecane-6,11-dione exhibits potent anti-inflammatory and antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in inhibiting key inflammatory pathways, suggesting its potential as a lead compound for treating chronic inflammatory diseases. Additionally, its antimicrobial activity against drug-resistant strains has opened new avenues for combating antibiotic resistance.

Another area of interest is the compound's potential role in cancer therapy. Preliminary studies have shown that 3,3-Dimethyl-1,5-dioxacycloundecane-6,11-dione can induce apoptosis in certain cancer cell lines by modulating specific signaling pathways. Researchers are currently exploring its synergistic effects with existing chemotherapeutic agents to enhance treatment outcomes while minimizing side effects.

Despite these promising findings, challenges remain in the clinical translation of 3,3-Dimethyl-1,5-dioxacycloundecane-6,11-dione. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing pharmacokinetic and pharmacodynamic studies aim to optimize the compound's therapeutic index and ensure its safety for human use.

In conclusion, 3,3-Dimethyl-1,5-dioxacycloundecane-6,11-dione (CAS: 94113-47-0) represents a promising candidate for various therapeutic applications. Its unique chemical structure and broad biological activity make it a valuable subject of ongoing research. Future studies should focus on overcoming existing challenges and exploring its full potential in drug development and other biomedical applications.